Cas no 190143-31-8 (Ethanone,1-[(3E)-3-(chloromethylene)-2,3-dihydro-1-benzoxepin-7-yl]-)

• Product Name: Ethanone,1-[(3E)-3-(chloromethylene)-2,3-dihydro-1-benzoxepin-7-yl]-
• CAS No: 190143-31-8
• MF: C₁₃H₁₁ClO₂
• MW: 234.678242921829
• CID: 234097
• Update Time: 2024-03-01

Ethanone,1-[(3E)-3-(chloromethylene)-2,3-dihydro-1-benzoxepin-7-yl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[(3E)-3-(chloromethylene)-2,3-dihydro-1-benzoxepin-7-yl]-
• Ethanone,1-[3-(chloromethylene)-2,3-dihydro-1-benzoxepin-7-yl]-, (E)-
• Pterulone
• PteruloneA
• Pterulone A

• Inchi： 1S/C13H11ClO2/c1-9(15)11-4-5-13-12(6-11)3-2-10(7-14)8-16-13/h2-7H,8H2,1H3/b10-7+
• InChI Key： QEWSARCWWQPUSM-JXMROGBWSA-N
• SMILES： C(=O)(C1C=C2C(=CC=1)OC/C(=C/Cl)/C=C2)C

Computed Properties

• Exact Mass: 234.04483
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• XLogP3: 1.908

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxepines Benzoxepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxepines